Cas no 1805980-73-7 (5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805980-73-7
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4838854
• Update Time: 2025-06-08

5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4ClF3INO3/c9-1-3-2-14-6(13)4(7(15)16)5(3)17-8(10,11)12/h2H,1H2,(H,15,16)
• InChI Key： FBIJFHAAPYWRRM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=C(C=N1)CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805980-73-7)

5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique structural features, including a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, this pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. The compound's molecular formula and CAS number (1805980-73-7) underscore its specificity and importance in modern chemical synthesis.

The chloromethyl functional group in this compound is particularly noteworthy, as it provides a reactive site for nucleophilic substitution reactions. This property makes it an excellent building block for constructing more complex molecules, such as heterocyclic compounds and pharmacophores. The iodo substituent further enhances its utility by allowing for cross-coupling reactions, which are fundamental in the development of novel drug candidates. Additionally, the presence of the trifluoromethoxy group imparts electronic and steric effects that can modulate the reactivity and biological activity of the final products.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motifs present in 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid align well with many known drug scaffolds. For instance, pyridine derivatives are frequently encountered in kinase inhibitors and other small-molecule drugs due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl and iodo groups, researchers can design molecules that selectively inhibit specific kinases. The trifluoromethoxy group can further enhance binding affinity by participating in favorable interactions with the enzyme's active site.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic properties. In the context of 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid, the trifluoromethoxy group contributes to these desirable characteristics, making it an attractive scaffold for drug development.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, it serves as a precursor for synthesizing novel pesticides and herbicides. The ability to introduce diverse functional groups into pyridine-based structures allows chemists to tailor molecules with specific biological activities against pests and weeds while minimizing environmental impact.

From a synthetic chemistry perspective, 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies the power of multi-functionalized heterocycles in enabling complex organic transformations. The interplay between different substituents—such as the electron-withdrawing effects of the iodo group and the electron-donating influence of the trifluoromethoxy group—provides opportunities for diverse synthetic strategies.

Advances in computational chemistry have further enhanced the design and optimization of molecules derived from this compound. Through molecular modeling and virtual screening, researchers can predict binding modes and optimize lead structures before conducting experimental synthesis. This integration of computational methods with traditional synthetic approaches accelerates the discovery process significantly.

The demand for high-quality intermediates like 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid continues to grow as pharmaceutical companies seek innovative solutions for drug development. Its versatility makes it a valuable asset in medicinal chemistry libraries, providing chemists with a flexible platform for exploring new chemical space.

In conclusion, 5-(Chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805980-73-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations and contribute to the development of biologically active molecules targeting various diseases. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing chemical synthesis and drug discovery efforts worldwide.